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Compound of Interest

Compound Name: 4-Cyanobenzoyl chloride

Cat. No.: B1630317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,

and reactivity of 4-Cyanobenzoyl chloride, a key intermediate in the synthesis of various

organic molecules, including active pharmaceutical ingredients.

Core Properties of 4-Cyanobenzoyl Chloride
4-Cyanobenzoyl chloride is an acyl chloride compound featuring a nitrile group at the para

position of the benzene ring.[1] This bifunctional nature makes it a valuable building block in

medicinal chemistry and material science.

The key physicochemical properties of 4-Cyanobenzoyl chloride are summarized in the table

below for quick reference.
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Property Value References

Molecular Formula C₈H₄ClNO [2][3][4][5]

Linear Formula NCC₆H₄COCl [6]

Molecular Weight 165.58 g/mol [2][6]

(also reported as 165.57 g/mol

)
[3][4]

CAS Number 6068-72-0 [2][3][4][5][6]

Appearance
White solid to light

yellow/beige powder
[2][3]

Melting Point 67.2 - 70 °C [2][6]

Experimental Protocols
Detailed methodologies for the synthesis of 4-Cyanobenzoyl chloride and its subsequent use

in amide bond formation are provided below. These protocols are designed to be robust and

reproducible for research and development applications.

This protocol details the conversion of 4-Cyanobenzoic acid to 4-Cyanobenzoyl chloride
using thionyl chloride.

Diagram of Synthesis Workflow
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Starting Materials

Reaction

Work-up & Purification

Final Product

4-Cyanobenzoic Acid

1. Add 4-Cyanobenzoic acid
to Thionyl Chloride

Thionyl Chloride (SOCl₂) DMF (catalyst)

2. Add DMF catalyst

3. Heat to reflux (1.5 h)

4. Monitor by TLC

5. Distillation (235 °C)

4-Cyanobenzoyl Chloride
(White Solid)
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4-Cyanobenzoyl Chloride + 
 Primary/Secondary Amine (R-NH₂)

Base (e.g., Pyridine, TEA)
Anhydrous DCM

0 °C to Room Temp.

Reacts in presence of

N-substituted-4-cyanobenzamide

Forms

HCl (neutralized by base)

Liberates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1630317#4-cyanobenzoyl-chloride-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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